![molecular formula C18H18O8 B1236657 Eustomin CAS No. 63504-29-0](/img/structure/B1236657.png)
Eustomin
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Eustomin is a natural product found in Schenkia spicata, Centaurium littorale, and Centaurium erythraea with data available.
Scientific Research Applications
Related Scientific Research Areas
Redox Biology and Reactive Oxygen Species (ROS):
- The study of ROS is crucial in understanding cellular processes and the impact of oxidative stress on diseases. Research in this area aims to develop therapeutic strategies targeting dysregulated redox processes in various diseases. The EU-ROS consortium has made significant achievements in this field, highlighting the collaborative efforts in advancing redox biology and medicine (Egea et al., 2017).
Responsible Research and Innovation (RRI):
- The alignment of research policy with societal values is critical for ethical and effective scientific innovation. The EU's Horizon 2020 program emphasizes RRI, focusing on integrating ethics, open access, and public engagement in research to foster beneficial relationships between science and society (Novitzky et al., 2020).
End-User Development in Scientific Software:
- Empowering scientists and end-users through End-User Development (EUD) models can facilitate data analytics and computational modeling, reducing reliance on technical experts. This approach aims to make scientific software more accessible and user-friendly, enabling researchers to focus on content creation rather than technical challenges (Patrick C. Shih, 2018).
Amino Acids and Plant Growth in Hydroponic Systems:
- The application of amino acids can influence the growth and flowering of plants in hydroponic systems, potentially relevant to the cultivation or study of compounds like "Eustomin." Research in this area explores the effects of different amino acids on plant development under controlled conditions (Mondal et al., 2015).
Properties
CAS No. |
63504-29-0 |
---|---|
Molecular Formula |
C18H18O8 |
Molecular Weight |
362.3 g/mol |
IUPAC Name |
8-hydroxy-1,2,3,4,6-pentamethoxyxanthen-9-one |
InChI |
InChI=1S/C18H18O8/c1-21-8-6-9(19)11-10(7-8)26-15-12(13(11)20)14(22-2)16(23-3)18(25-5)17(15)24-4/h6-7,19H,1-5H3 |
InChI Key |
SVEPSJMWTARFFE-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C2C(=C1)OC3=C(C2=O)C(=C(C(=C3OC)OC)OC)OC)O |
Canonical SMILES |
COC1=CC(=C2C(=C1)OC3=C(C2=O)C(=C(C(=C3OC)OC)OC)OC)O |
63504-29-0 | |
Synonyms |
1-hydroxy-3,5,6,7,8-pentamethoxy-xanthone 1-hydroxy-3,5,6,7,8-pentamethoxyxanthone eustomin |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.